Cas no 2764729-04-4 ((3-Bromo-5-ethoxyphenyl)(methyl)sulfane)

(3-Bromo-5-ethoxyphenyl)(methyl)sulfane structure
2764729-04-4 structure
Product Name:(3-Bromo-5-ethoxyphenyl)(methyl)sulfane
CAS No:2764729-04-4
MF:C9H11BrOS
MW:247.152040719986
CID:6795474
PubChem ID:164894269
Update Time:2024-09-13

(3-Bromo-5-ethoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • 2764729-04-4
    • (3-Bromo-5-ethoxyphenyl)(methyl)sulfane
    • MFCD34760898
    • Inchi: 1S/C9H11BrOS/c1-3-11-8-4-7(10)5-9(6-8)12-2/h4-6H,3H2,1-2H3
    • InChI Key: DZINXGHLRODKHE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)OCC)SC

Computed Properties

  • Exact Mass: 245.97140g/mol
  • Monoisotopic Mass: 245.97140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.5Ų

(3-Bromo-5-ethoxyphenyl)(methyl)sulfane Pricemore >>

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